Cas no 566194-30-7 (Inosine, 6-S-(1H-benzimidazol-5-ylmethyl)-6-thio-)

• Product Name: Inosine, 6-S-(1H-benzimidazol-5-ylmethyl)-6-thio-
• CAS No: 566194-30-7
• MF: C₁₈H₁₈N₆O₄S
• MW: 414.438321590424
• CID: 1599449
• Update Time: 2024-09-13

Inosine, 6-S-(1H-benzimidazol-5-ylmethyl)-6-thio- Chemical and Physical Properties

Names and Identifiers

• Inosine, 6-S-(1H-benzimidazol-5-ylmethyl)-6-thio-
• Inosine, 6-S-(1H-benzimidazol-5-ylmethyl)-6-thio- (9CI)

• Inchi： 1S/C18H18N6O4S/c25-4-12-14(26)15(27)18(28-12)24-8-23-13-16(24)21-7-22-17(13)29-5-9-1-2-10-11(3-9)20-6-19-10/h1-3,6-8,12,14-15,18,25-27H,4-5H2,(H,19,20)/t12-,14-,15-,18-/m1/s1
• InChI Key： FKLBQIJRXZGIIQ-SCFUHWHPSA-N
• SMILES： OC[C@H]1O[C@@H](N2C3C(=C(N=CN=3)SCC3=CC=C4NC=NC4=C3)N=C2)[C@H](O)[C@@H]1O

Computed Properties

• Exact Mass: 414.11124

Experimental Properties

• Density: 1.82±0.1 g/cm3(Predicted)
• Melting Point: 196-198 °C
• Boiling Point: 868.7±75.0 °C(Predicted)
• PSA: 142.2
• pka: 11.99±0.30(Predicted)